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Compound of Interest

Compound Name: 3-Heptanone, 6-hydroxy-6-methyl-

Cat. No.: B049873 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-hydroxy-6-methylheptan-3-one, a

significant keto-alcohol with dual roles as a mammalian pheromone and a versatile synthetic

intermediate. This document details its chemical identity, physicochemical properties, and

provides an illustrative experimental protocol for its synthesis. Furthermore, it elucidates the

biological signaling pathway associated with its pheromonal activity, offering insights for

researchers in chemical ecology, neurobiology, and synthetic chemistry.

Chemical Identity and Nomenclature
The compound with the systematic name 6-hydroxy-6-methylheptan-3-one is a bifunctional

organic molecule containing both a ketone and a tertiary alcohol functional group.

IUPAC Name: 6-hydroxy-6-methylheptan-3-one[1]

CAS Number: 123065-56-5[2]

Molecular Formula: C₈H₁₆O₂

Molecular Weight: 144.21 g/mol [2]
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This compound is also known by several other names in the literature and chemical databases:

3-Heptanone, 6-hydroxy-6-methyl-

6-HYDROXY-6-METHYL-HEPTAN-3-ONE

Physicochemical and Spectroscopic Data
The following tables summarize the key physical, chemical, and spectroscopic properties of 6-

hydroxy-6-methylheptan-3-one.

Table 1: Physical and Chemical Properties
Property Value Source

Physical Form Oil [2]

InChI Key
FGPMBONEKHYAHO-

UHFFFAOYSA-N
[2]

SMILES CCC(=O)CCC(C)(C)O [1]

Purity ≥95% (commercially available) [2]

Storage Temperature -10°C [2]

Water Solubility (Predicted) 13.5 mg/mL [1]

logP (Predicted) 0.91 - 1.21 [1]

Table 2: Computed Molecular Descriptors
Descriptor Value Source

Hydrogen Bond Donor Count 1 PubChem

Hydrogen Bond Acceptor

Count
2 PubChem

Rotatable Bond Count 4 PubChem

Topological Polar Surface Area 37.3 Å² PubChem

Complexity 116 PubChem
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Experimental Protocols
Synthesis of 6-hydroxy-6-methyl-2-heptanone (A
Representative Protocol)
While a specific protocol for 6-hydroxy-6-methylheptan-3-one is not readily available in the

provided search results, the synthesis of the closely related isomer, 6-hydroxy-6-methyl-2-

heptanone, provides a valuable representative experimental procedure. This synthesis involves

the hydration of the corresponding alkene.

Reaction Scheme:

Caption: Vomeronasal organ signaling pathway for pheromone detection.

Conclusion
6-hydroxy-6-methylheptan-3-one is a molecule of significant interest due to its defined

biological role as a pheromone and its utility as a building block in organic synthesis. This guide

provides essential data for researchers working with this compound, from its fundamental

properties to a detailed understanding of its mechanism of action at the molecular level. The

provided experimental and signaling pathway information serves as a foundation for further

investigation into its synthesis, analysis, and biological functions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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